Cas no 62381-83-3 (Pyridine, 2-[(2-methyl-2-propenyl)sulfonyl]-, 1-oxide)

• Product name: Pyridine, 2-[(2-methyl-2-propenyl)sulfonyl]-, 1-oxide
• CAS No: 62381-83-3
• MF: C₉H₁₁NO₃S
• MW: 213.253541231155
• CID: 446942
• PubChem ID: 53706354

Pyridine, 2-[(2-methyl-2-propenyl)sulfonyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(2-methyl-2-propenyl)sulfonyl]-, 1-oxide
• 2-(2-methylprop-2-enylsulfonyl)-1-oxidopyridin-1-ium
• 62381-83-3
• SCHEMBL11731056
• DTXSID10706081
• 2-(2-Methylprop-2-ene-1-sulfonyl)-1-oxo-1lambda~5~-pyridine

• Inchi： InChI=1S/C9H11NO3S/c1-8(2)7-14(12,13)9-5-3-4-6-10(9)11/h3-6H,1,7H2,2H3
• InChI Key： BXLUOQJGIZCHSW-UHFFFAOYSA-N
• SMILES： CC(=C)CS(=O)(=O)C1=CC=CC=[N+]1[O-]

Computed Properties

• Exact Mass: 213.04603
• Monoisotopic Mass: 213.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68Ų
• XLogP3: 0.7

Experimental Properties

• PSA: 61.08